Cas no 53002-57-6 (2,4-diethyl 5-benzamido-3-methylthiophene-2,4-dicarboxylate)

• Product Name: 2,4-diethyl 5-benzamido-3-methylthiophene-2,4-dicarboxylate
• CAS No: 53002-57-6
• MF: C₁₈H₁₉NO₅S
• MW: 361.412163972855
• CID: 5014045
• Update Time: 2025-06-09

2,4-diethyl 5-benzamido-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• diethyl 5-(benzoylamino)-3-methyl-2,4-thiophenedicarboxylate
• Oprea1_025829
• Oprea1_374154
• diethyl 5-benzamido-3-methylthiophene-2,4-dicarboxylate
• STK730032
• ST085985
• diethyl 3-methyl-5-[(phenylcarbonyl)amino]thiophene-2,4-dicarboxylate
• ethyl 5-(ethoxycarbonyl)-4-methyl-2-(phenylcarbonylamino)thiophene-3-carboxyla te
• 2,4-diethyl 5-benzamido-3-methylthiophene-2,4-dicarboxylate

• Inchi： 1S/C18H19NO5S/c1-4-23-17(21)13-11(3)14(18(22)24-5-2)25-16(13)19-15(20)12-9-7-6-8-10-12/h6-10H,4-5H2,1-3H3,(H,19,20)
• InChI Key： KSMRWTHKPMYMQL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)C(C(=O)OCC)=C1NC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 492
• XLogP3: 4.5
• Topological Polar Surface Area: 110

Additional information on 2,4-diethyl 5-benzamido-3-methylthiophene-2,4-dicarboxylate

Recent Advances in the Study of 2,4-Diethyl 5-Benzamido-3-Methylthiophene-2,4-Dicarboxylate (CAS: 53002-57-6)

The compound 2,4-diethyl 5-benzamido-3-methylthiophene-2,4-dicarboxylate (CAS: 53002-57-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This thiophene-based derivative exhibits a complex molecular architecture that makes it a promising candidate for drug development, particularly in the areas of anti-inflammatory and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its biological activity in various preclinical models.

One of the key breakthroughs in the study of this compound is its role as a modulator of specific enzymatic pathways. Researchers have identified that 2,4-diethyl 5-benzamido-3-methylthiophene-2,4-dicarboxylate interacts with cyclooxygenase-2 (COX-2) and other inflammatory mediators, suggesting its potential as a novel anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are critical players in chronic inflammatory diseases. These findings have been corroborated by molecular docking simulations, which highlight the compound's affinity for the active sites of these enzymes.

In addition to its anti-inflammatory properties, recent investigations have explored the anticancer potential of this compound. Preliminary data from cell-based assays indicate that 2,4-diethyl 5-benzamido-3-methylthiophene-2,4-dicarboxylate induces apoptosis in several cancer cell lines, including breast and colon cancer. The compound appears to trigger mitochondrial dysfunction and reactive oxygen species (ROS) generation, leading to programmed cell death. These effects are dose-dependent and have been observed at concentrations that show minimal cytotoxicity to normal cells, underscoring its selectivity and therapeutic window.

The synthesis of 2,4-diethyl 5-benzamido-3-methylthiophene-2,4-dicarboxylate has also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its further pharmacological evaluation. Notably, a recent study published in the Journal of Medicinal Chemistry detailed a streamlined, multi-step synthesis route that reduces the use of hazardous reagents and improves overall efficiency. This development is expected to accelerate the compound's transition from the laboratory to clinical trials.

Despite these promising findings, challenges remain in the development of 2,4-diethyl 5-benzamido-3-methylthiophene-2,4-dicarboxylate as a therapeutic agent. Pharmacokinetic studies have revealed limitations in its oral bioavailability, prompting researchers to explore prodrug strategies and formulation optimizations. Additionally, the compound's long-term safety profile and potential off-target effects require further investigation. Ongoing studies are addressing these issues through advanced in vivo models and toxicological assessments.

In conclusion, 2,4-diethyl 5-benzamido-3-methylthiophene-2,4-dicarboxylate represents a compelling area of research in chemical biology and drug discovery. Its dual anti-inflammatory and anticancer properties, coupled with recent advancements in synthesis and mechanistic understanding, position it as a promising candidate for future therapeutic applications. Continued research efforts will be essential to fully realize its potential and overcome existing challenges in its development.